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Cat. No.: B15555188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The detection and quantification of carbonyl groups serve as a critical biomarker for oxidative

stress, a phenomenon implicated in a vast array of pathologies including neurodegenerative

diseases, cancer, and aging. Protein carbonylation, an irreversible post-translational

modification, is a primary indicator of oxidative damage to proteins. BODIPY FL hydrazide has

emerged as a robust and highly sensitive fluorescent probe for the labeling and visualization of

aldehydes and ketones in biological samples. Its bright, photostable green fluorescence and

specific reactivity with carbonyls make it an invaluable tool for researchers in cell biology,

biochemistry, and drug discovery. This guide provides an in-depth overview of the core

principles, technical data, and experimental protocols for utilizing BODIPY FL hydrazide in

carbonyl group detection.

Core Principles and Reaction Mechanism
BODIPY FL hydrazide is a green-fluorescent dye specifically designed to react with aldehydes

and ketones present on molecules such as polysaccharides, glycoproteins, and carbonylated

proteins.[1][2] The fundamental reaction involves the nucleophilic attack of the hydrazide

moiety on the electrophilic carbonyl carbon, resulting in the formation of a hydrazone. This

initial product is a reversible Schiff base.[1][2] For a stable linkage, a reduction step using an

agent like sodium borohydride or sodium cyanoborohydride is employed to convert the

hydrazone into a stable covalent bond.[1][2] This method provides a significant advantage over
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traditional techniques like 2,4-dinitrophenylhydrazine (DNPH) derivatization followed by

Western blotting, as it eliminates the need for antibodies, thereby shortening the procedure and

potentially increasing accuracy.[3]
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Reaction of BODIPY FL hydrazide with a carbonyl group.

Quantitative Data
The photophysical and chemical properties of BODIPY FL hydrazide are summarized below,

providing essential data for experimental design and instrument setup.
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Property Value Reference

Excitation Maximum (λex) ~495-503 nm [1][4]

Emission Maximum (λem) ~509-516 nm [1][4]

Fluorescence Quantum Yield ~0.97 [4]

Molar Extinction Coefficient ~92,000 M⁻¹cm⁻¹ [4]

Molecular Formula C₁₄H₁₇BF₂N₄O [2]

Molecular Weight ~306.12 g/mol [5]

Appearance Brown to orange solid [4]

Solubility

Soluble in DMSO, DMF, and

methanol. Poorly soluble in

water.

[4]

Experimental Protocols
Detailed methodologies are crucial for reproducible and reliable results. The following sections

provide protocols for common applications of BODIPY FL hydrazide.

Protocol 1: Detection of Protein Carbonylation in Cell
Lysates by 1D Gel Electrophoresis
This protocol outlines the steps for labeling carbonylated proteins in a cell lysate and

visualizing them via in-gel fluorescence.
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Sample Preparation

Labeling Reaction

Analysis

1. Cell Lysis &
Protein Extraction

2. Protein Quantification
(e.g., BCA Assay)

3. Derivatization with
BODIPY FL Hydrazide

4. Reduction with
Sodium Cyanoborohydride

5. Protein Precipitation
(e.g., TCA) to remove

unbound dye

6. SDS-PAGE

7. In-Gel Fluorescence
Imaging (FAM/FITC channel)

8. Coomassie Staining
(Total Protein)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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